Cas no 4764-17-4 (3,4-Methylenedioxy Amphetamine Hydrochloride)
3,4-Methylenedioxy Amphetamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Methylenedioxy Amphetamine Hydrochloride
- (±)-MDA solution
- 3,4-methylenedioxyamphetamine
- 3,4-methylenedioxyphenylisopropylamine
- 8-hydroxymethyl-1,2,3,5,6,7,8,9-octahydroindolizine
- rac-3,4-methylenedioxyamphetamine
- Tenamphetamine
-
- MDL: MFCD00867901
- InChI Key: NGBBVGZWCFBOGO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 179.09500
Experimental Properties
- Density: 1.1248 (rough estimate)
- Boiling Point: bp22 157°; bp0.2 80-90°
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - Refractive Index: 1.5150 (estimate)
- PSA: 44.48000
- LogP: 2.00530
- Color/Form: 1.0 mg/mL in methanol
3,4-Methylenedioxy Amphetamine Hydrochloride Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H301 + H311 + H331-H370
- Warning Statement: P210-P260-P280-P301+P310-P311
- Hazardous Material transportation number:UN 2811
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 16-36/37-45
-
Hazardous Material Identification:
- Packing Group:II
- Hazard Level:6.1(a)
- Packing Group:II
- Safety Term:6.1(a)
- HazardClass:6.1(a)
- PackingGroup:II
- Storage Condition:−20°C
3,4-Methylenedioxy Amphetamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | M-012-1ML |
3,4-Methylenedioxy Amphetamine Hydrochloride |
4764-17-4 | 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
340.47 | 2021-05-13 |
3,4-Methylenedioxy Amphetamine Hydrochloride Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 3,4-Methylenedioxy Amphetamine Hydrochloride
Introduction to 3,4-Methylenedioxy Amphetamine Hydrochloride (CAS No. 4764-17-4)
3,4-Methylenedioxy Amphetamine Hydrochloride, identified by its CAS number 4764-17-4, is a compound of significant interest in the field of pharmacology and neurochemistry. This molecule, structurally derived from amphetamine, features a methylenedioxy group at the 3 and 4 positions of the phenethylamine core. This substitution pattern imparts unique pharmacological properties, making it a subject of extensive research in both academic and industrial settings.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various experimental and therapeutic applications. The 3,4-Methylenedioxy Amphetamine Hydrochloride structure is closely related to other well-known psychoactive substances, but its specific interactions with biological targets have led to intriguing discoveries regarding central nervous system modulation.
Recent studies have focused on the potential therapeutic applications of 3,4-Methylenedioxy Amphetamine Hydrochloride in treating neurological disorders. Research indicates that this compound may interact with monoamine transporters and receptors in ways that could be beneficial for conditions such as depression, anxiety, and post-traumatic stress disorder (PTSD). The methylenedioxy group is particularly noteworthy, as it modulates the reuptake of neurotransmitters like serotonin and norepinephrine without the same level of stimulant activity observed with unmodified amphetamines.
In vitro studies have demonstrated that 3,4-Methylenedioxy Amphetamine Hydrochloride exhibits potent affinity for the serotonin transporter (SERT) and norepinephrine transporter (NET), suggesting its utility as a potential serotonin-norepinephrine reuptake inhibitor (SNRI). This mechanism of action is similar to that of several FDA-approved antidepressants but with distinct pharmacokinetic profiles. The extended half-life of the hydrochloride salt may allow for once-daily dosing, improving patient compliance.
Additionally, research into the neuroprotective properties of 3,4-Methylenedioxy Amphetamine Hydrochloride has shown promising results in models of neurodegenerative diseases. Preclinical studies suggest that this compound may mitigate oxidative stress and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease. The methylenedioxy group's ability to scavenge free radicals and modulate microglial activity has been highlighted as a key factor in these protective effects.
The synthesis of 3,4-Methylenedioxy Amphetamine Hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as phenethylamine derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of production, enabling more robust research initiatives. The hydrochloride salt formation is critical for stabilizing the compound and enhancing its pharmaceutical properties.
Ethical considerations are paramount when studying compounds like 3,4-Methylenedioxy Amphetamine Hydrochloride, given their structural similarities to controlled substances. Rigorous adherence to regulatory guidelines ensures that research is conducted responsibly without contributing to misuse or abuse. Collaborative efforts between academia and industry are essential for translating laboratory findings into safe and effective therapeutic agents.
The future direction of research on 3,4-Methylenedioxy Amphetamine Hydrochloride includes exploring its potential in combination therapies for complex neurological disorders. By understanding its interactions with other neurotransmitter systems and pharmaceutical agents, scientists may uncover novel treatment strategies that leverage its unique pharmacological profile. Continued investigation will also focus on optimizing delivery systems to enhance bioavailability and minimize side effects.
In conclusion, 3,4-Methylenedioxy Amphetamine Hydrochloride (CAS No. 4764-17-4) represents a fascinating compound with diverse applications in pharmacological research. Its structural features and biological interactions offer promising avenues for treating neurological disorders while presenting opportunities for further scientific exploration. As our understanding of neural mechanisms evolves, compounds like this will play an increasingly important role in developing innovative therapies for human health.
4764-17-4 (3,4-Methylenedioxy Amphetamine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)